Cas no 2386479-19-0 (3-Chloro-2,6-dimethoxybenzene-1-sulfonamide)

• Product Name: 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide
• CAS No: 2386479-19-0
• MF: C₈H₁₀ClNO₄S
• MW: 251.687300205231
• CID: 6420359
• PubChem ID: 165893307
• Update Time: 2025-11-01

3-Chloro-2,6-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27733447
• 3-chloro-2,6-dimethoxybenzene-1-sulfonamide
• 2386479-19-0
• 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide

• Inchi： 1S/C8H10ClNO4S/c1-13-6-4-3-5(9)7(14-2)8(6)15(10,11)12/h3-4H,1-2H3,(H2,10,11,12)
• InChI Key： JYVYTBRHUUKGPH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1OC)S(N)(=O)=O)OC

Computed Properties

• Exact Mass: 251.0019067g/mol
• Monoisotopic Mass: 251.0019067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 87Ų

Additional information on 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide

Recent Advances in the Study of 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide (CAS: 2386479-19-0): A Comprehensive Research Brief

3-Chloro-2,6-dimethoxybenzene-1-sulfonamide (CAS: 2386479-19-0) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique chloro-dimethoxybenzene sulfonamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

The synthesis of 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route starting from 2,6-dimethoxybenzene, followed by chlorination and sulfonylation. The final product was characterized using NMR spectroscopy and mass spectrometry, confirming its structural integrity. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in drug development.

Pharmacological evaluations of 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide have revealed its inhibitory effects on several enzymatic targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potent activity against carbonic anhydrase isoforms, particularly CA IX and CA XII, which are overexpressed in hypoxic tumor environments. This finding suggests its potential as an anticancer agent, especially in targeting tumor microenvironments. Additionally, the compound exhibited moderate anti-inflammatory activity in vitro, further expanding its therapeutic scope.

Mechanistic studies have provided insights into the molecular interactions of 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide with its biological targets. X-ray crystallography data revealed that the sulfonamide group forms critical hydrogen bonds with the active site residues of carbonic anhydrases, while the chloro and dimethoxy substituents contribute to hydrophobic interactions. These structural insights are invaluable for the design of more potent and selective derivatives.

In conclusion, 3-Chloro-2,6-dimethoxybenzene-1-sulfonamide (CAS: 2386479-19-0) represents a promising scaffold for the development of novel therapeutic agents. Its multifaceted pharmacological profile and well-characterized synthesis make it a valuable candidate for further investigation. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to fully realize its therapeutic potential.